Cas no 2411278-84-5 (2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide)

• Product Name: 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide
• CAS No: 2411278-84-5
• MF: C₁₄H₁₅Cl₂N₃O
• MW: 312.194401025772
• CID: 5681761
• PubChem ID: 165767154
• Update Time: 2025-06-10

2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589798
• 2-chloro-N-(2-{1-[(4-chlorophenyl)methyl]-1H-imidazol-4-yl}ethyl)acetamide
• 2411278-84-5
• Z3766269180
• 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide

• Inchi： 1S/C14H15Cl2N3O/c15-7-14(20)17-6-5-13-9-19(10-18-13)8-11-1-3-12(16)4-2-11/h1-4,9-10H,5-8H2,(H,17,20)
• InChI Key： OAXYXHTXHXHNRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC(=C1)CCNC(CCl)=O

Computed Properties

• Exact Mass: 311.0592175g/mol
• Monoisotopic Mass: 311.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide

Comprehensive Overview of 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide (CAS No. 2411278-84-5)

2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide (CAS No. 2411278-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique imidazole core linked to a chloroacetamide moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are particularly interested in its potential applications due to the presence of both chlorophenyl and acetamide functional groups, which are known to enhance binding affinity in target interactions.

In recent years, the demand for imidazole-based compounds has surged, driven by their role in drug discovery and crop protection. The 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide structure aligns with this trend, as its chlorinated aromatic and heterocyclic components offer tunable reactivity. Scientists are exploring its utility in designing enzyme inhibitors and receptor modulators, addressing challenges like antimicrobial resistance and pest control—topics frequently searched in academic and industrial forums.

The compound’s CAS No. 2411278-84-5 serves as a critical identifier for regulatory and safety documentation. Its synthesis typically involves multi-step reactions, including N-alkylation of imidazole and amide coupling, which are widely discussed in organic chemistry communities. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a common query among quality control professionals.

From an SEO perspective, terms like "imidazole derivatives in drug design" and "chloroacetamide applications" resonate with users seeking cutting-edge research. Environmental concerns also drive searches for "sustainable synthesis of chlorinated compounds," highlighting the need for greener methodologies in producing 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide. This aligns with the broader shift toward green chemistry principles in industrial processes.

Ongoing studies focus on optimizing the compound’s bioavailability and selectivity, key factors in its potential commercialization. Patent databases reveal growing interest in its structural analogs, particularly for central nervous system (CNS) targets and plant growth regulators. Such applications are frequently cited in peer-reviewed journals, reinforcing the compound’s relevance in interdisciplinary research.

In summary, 2-chloro-N-(2-{1-(4-chlorophenyl)methyl-1H-imidazol-4-yl}ethyl)acetamide (CAS No. 2411278-84-5) represents a promising scaffold for innovation. Its dual functionality—combining halogenated and nitrogen-rich architectures—positions it at the forefront of discoveries in life sciences and material engineering. As search trends indicate, understanding its structure-activity relationships remains a priority for scientists worldwide.